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Compound of Interest

Compound Name: Ac-YEVD-AMC

Cat. No.: B12367793 Get Quote

Technical Support Center: Ac-YEVD-AMC
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

fluorogenic caspase-1 substrate, Ac-YEVD-AMC.

Frequently Asked Questions (FAQs)
Q1: What is Ac-YEVD-AMC and what is its primary application?

Ac-YEVD-AMC (Acet-Tyr-Glu-Val-Asp-AMC) is a fluorogenic substrate for caspase-1 (ICE).

Caspase-1 is a cysteine protease involved in inflammatory responses and apoptosis.[1] In the

presence of active caspase-1, the substrate is cleaved, releasing the fluorescent 7-amino-4-

methylcoumarin (AMC) group. The amount of fluorescence is proportional to the caspase-1

activity in the sample. Activity is quantified by measuring the fluorescence of free AMC, which

has an excitation wavelength of 360-380 nm and an emission wavelength of 440-460 nm.[1]

Q2: I am having trouble dissolving the Ac-YEVD-AMC powder. What are the recommended

solvents and procedures?

Ac-YEVD-AMC is soluble in Dimethyl Sulfoxide (DMSO). One supplier suggests a solubility of

up to 100 mg/mL in DMSO.[2] However, achieving this concentration may require sonication.[2]

It is also crucial to use a fresh, anhydrous grade of DMSO, as hygroscopic (water-absorbing)

DMSO can significantly reduce the solubility of the product.[2]
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Q3: My Ac-YEVD-AMC solution appears to have precipitated after storage. What could be the

cause and how can I prevent this?

Precipitation of Ac-YEVD-AMC from a DMSO stock solution can occur for several reasons:

Improper Storage: Storing the solution at temperatures higher than recommended can lead

to degradation and precipitation.

Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can decrease its

stability. It is highly recommended to aliquot the stock solution into smaller, single-use

volumes to avoid this.

Moisture Contamination: DMSO is hygroscopic. If the vial is not properly sealed, it can

absorb moisture from the air, which can reduce the solubility of Ac-YEVD-AMC and cause it

to precipitate. Always use tightly sealed vials.

To redissolve any precipitate, you can gently warm the solution to 37°C and vortex it. If the

precipitate does not dissolve, it may be a sign of degradation, and it is recommended to use a

fresh vial.
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Problem Possible Cause Solution

Ac-YEVD-AMC powder will not

dissolve in DMSO.

1. Hygroscopic DMSO: The

DMSO used may have

absorbed water, reducing its

solvating power for Ac-YEVD-

AMC.[2]2. Insufficient

Sonication: The compound

may require mechanical

assistance to fully dissolve at

high concentrations.[2]

1. Use fresh, anhydrous (or

low water content) DMSO.[2]2.

Briefly sonicate the solution in

a water bath.

Precipitate forms in the stock

solution upon storage.

1. Moisture absorption: The

vial may not be properly

sealed, allowing atmospheric

moisture to enter.[2]2. Storage

temperature is too high.

1. Ensure the vial cap is tightly

sealed. Store in a desiccator if

possible.2. Store the DMSO

stock solution at -20°C or

-80°C.[2]

Stability Issues
Problem Possible Cause Solution

High background fluorescence

in the assay.

1. Substrate degradation: The

Ac-YEVD-AMC may have

degraded, leading to

spontaneous release of

AMC.2. Light exposure: The

fluorogenic substrate is light-

sensitive.

1. Prepare fresh stock

solutions. Avoid repeated

freeze-thaw cycles by

preparing single-use

aliquots.2. Protect the

substrate and assay plates

from light.

Loss of signal or inconsistent

results.

1. Improper storage of stock

solution: Storing at -20°C is

suitable for short-term (up to 1

month), while -80°C is

recommended for long-term

storage (up to 6 months).[2]2.

Repeated freeze-thaw cycles.

1. Adhere to the recommended

storage temperatures and

durations.[2]2. Aliquot the

stock solution into single-use

volumes.
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Data Presentation
Ac-YEVD-AMC Solubility

Solvent Concentration Notes

DMSO 100 mg/mL (138.17 mM)

Requires sonication; use of

fresh, non-hygroscopic DMSO

is critical.[2]

Ac-YEVD-AMC Storage and Stability
Form

Storage

Temperature
Duration Notes

Powder -20°C 1 year
Sealed, away from

moisture.[2]

-80°C 2 years
Sealed, away from

moisture.[2]

In Solvent (DMSO) -20°C 1 month
Sealed, away from

moisture.[2]

-80°C 6 months
Sealed, away from

moisture.[2]

Experimental Protocols
Preparation of Ac-YEVD-AMC Stock Solution

Equilibrate the vial of Ac-YEVD-AMC powder to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 10 mM stock solution).

Vortex the vial to mix.

If necessary, sonicate the solution in a water bath for short intervals until the powder is

completely dissolved.
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Aliquot the stock solution into smaller, single-use volumes in tightly sealed, light-protecting

tubes.

Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

General Caspase-1 Activity Assay Protocol
Prepare Assay Buffer: A typical assay buffer consists of 20 mM HEPES (pH 7.5), 10%

glycerol, and 2 mM DTT. Prepare this fresh before use.

Prepare Cell Lysates: Lyse cells (e.g., 2-10 million cells/ml) using a suitable lysis buffer on

ice.

Set up the Assay: In a 96-well black plate suitable for fluorescence assays, add the following

to each well:

Cell lysate

Assay Buffer

Ac-YEVD-AMC substrate (final concentration typically in the µM range)

Incubate: Incubate the plate at 37°C, protected from light.

Measure Fluorescence: Read the fluorescence intensity at regular intervals using a

fluorescence plate reader with an excitation wavelength of 360-380 nm and an emission

wavelength of 440-460 nm.
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Troubleshooting Ac-YEVD-AMC Solubility Issues

Stock Solution Preparation

Troubleshooting
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Vortex

Sonicate if Necessary

Completely Dissolved?

No

Aliquot into Single-Use Tubes

Yes
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Precipitate Observed?
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Yes
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No
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Caption: Workflow for preparing and troubleshooting Ac-YEVD-AMC stock solutions.
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Ac-YEVD-AMC Caspase-1 Assay Principle

Enzymatic Reaction

Fluorescence Detection

Active Caspase-1

Cleavage

Ac-YEVD-AMC (Non-fluorescent)

Cleaved Peptide + Free AMC (Fluorescent)

Excitation (360-380 nm)

Emission (440-460 nm)

Fluorescence Detector

Click to download full resolution via product page

Caption: Principle of caspase-1 activity detection using Ac-YEVD-AMC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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